Cas no 313468-63-2 (3-Chloroazetidine hydrochloride)

• Product Name: 3-Chloroazetidine hydrochloride
• CAS No: 313468-63-2
• MF: C₃H₇Cl₂N
• MW: 128.000378847122
• MDL: MFCD09834116
• CID: 67601
• PubChem ID: 53249504
• Update Time: 2025-05-21

3-Chloroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloroazetidine hydrochloride
• Azetidine, 3-chloro-, hydrochloride
• Azetidine,3-chloro-,hydrochloride (1:1)
• 3-Chloro-azetidine HCl
• HT039
• A846220
• SB11821
• AS-34020
• SCHEMBL4729202
• EN300-7410237
• SY098692
• AMY33719
• AZETIDINE, 3-CHLORO-, HYDROCHLORIDE (1:1)
• 3-Chloroazetidine HCl
• MFCD09834116
• AKOS015846248
• 3-Chloroazetidinehydrochloride
• J-512308
• FT-0685243
• 3-Chloroazetidine--hydrogen chloride (1/1)
• CS-0051403
• 3-chloroazetidine hydrochloride
• DTXSID70692971
• C3H7Cl2N
• 3-chloroazetidine;hydrochloride
• 313468-63-2

• MDL： MFCD09834116
• Inchi： 1S/C3H6ClN.ClH/c4-3-1-5-2-3;/h3,5H,1-2H2;1H
• InChI Key： HLUFCDPBADCYAI-UHFFFAOYSA-N
• SMILES： ClC1CNC1.Cl

Computed Properties

• Exact Mass: 126.99600
• Monoisotopic Mass: 126.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.32780

Additional information on 3-Chloroazetidine hydrochloride

3-Chloroazetidine Hydrochloride: A Comprehensive Overview

The compound with CAS No 313468-63-2, commonly referred to as 3-Chloroazetidine Hydrochloride, is a notable chemical entity that has garnered attention in various scientific and industrial domains. This compound is a member of the azetidine family, which are four-membered ring structures with one nitrogen atom. The presence of a chlorine substituent at the third position of the azetidine ring introduces unique chemical properties that make it valuable for research and application purposes.

3-Chloroazetidine Hydrochloride is a salt formed by the reaction of 3-chloroazetidine with hydrochloric acid. Its molecular formula is C₄H₇Cl₂N, and it has a molecular weight of approximately 145.58 g/mol. The compound exists as a white crystalline solid and is soluble in water, making it suitable for various laboratory and industrial applications. Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of novel drug candidates.

The synthesis of 3-Chloroazetidine Hydrochloride involves several methods, including the chlorination of azetidine derivatives under specific conditions. Researchers have explored both traditional and innovative approaches to optimize its synthesis, ensuring high yields and purity. For instance, recent advancements in catalytic chlorination techniques have been reported, which significantly enhance the efficiency of producing this compound.

In terms of applications, 3-Chloroazetidine Hydrochloride has found utility in organic synthesis as an intermediate for constructing complex molecules. Its unique reactivity allows it to participate in various nucleophilic and electrophilic reactions, making it a versatile building block in medicinal chemistry. Recent studies have demonstrated its role in the synthesis of bioactive compounds targeting neurodegenerative diseases and cancer.

The pharmacological properties of 3-Chloroazetidine Hydrochloride have also been investigated extensively. Preclinical studies indicate that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a therapeutic agent. Furthermore, its ability to modulate cellular signaling pathways has been explored, opening avenues for its use in drug discovery programs.

From an environmental perspective, the ecological impact of 3-Chloroazetidine Hydrochloride has been studied to ensure its safe handling and disposal. Research indicates that it undergoes biodegradation under specific conditions, minimizing its environmental footprint. These findings are crucial for industries utilizing this compound to adhere to eco-friendly practices.

In conclusion, 3-Chloroazetidine Hydrochloride (CAS No 313468-63-2) is a significant chemical entity with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in scientific research and industrial processes. As ongoing studies continue to uncover new insights into its potential uses, this compound remains at the forefront of chemical innovation.